tert-Butyl (3S)-3-hydroxy-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate

• IUPAC Name: tert-butyl (3S)-3-hydroxy-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate
• InChI: InChI=1S/C10H17NO4/c1-9(2,3)15-8(13)11-5-10(6-11)7(12)4-14-10/h7,12H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key: BFXOBAHLWARETK-ZETCQYMHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)C(CO2)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC2(C1)[C@H](CO2)O
• Molecular Formula: C10H17NO4
• Molecular Weight: 215.25 g/mol

Description

“tert-Butyl (3S)-3-hydroxy-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate” is a chemical compound. It is a reactant used in the synthesis of pharmaceuticals such as CNS penetrant CXCR2 antagonists for the potential treatment of CNS demyelinating.

Synthesis Analysis

Two efficient and scalable synthetic routes to previously unknown bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate are described. This compound and related intermediates described herein are useful for further selective derivation on the azetidine and cyclobutane rings providing a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems.

Molecular Structure Analysis

The molecular structure of “tert-Butyl (3S)-3-hydroxy-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate” can be represented by the molecular formula C10H18N2O2. The InChI representation of the molecule is InChI=1S/C10H18N2O2/c1-10(2,3)14-9(13)12-7-4-8(12)6-11-5-7;/h7-8,11H,4-6H2,1-3H3.

Chemical Reactions Analysis

The compound and related intermediates are useful for further selective derivation on the azetidine and cyclobutane rings. This provides a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 198.26 g/mol. It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 3.

Scientific Research Applications

Medicinal Chemistry and Drug Development

CNS Penetrant CXCR2 Antagonists:

• tert-Butyl (3S)-3-hydroxy-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate has been investigated as a reactant in the synthesis of CNS penetrant CXCR2 antagonists. .

Future Directions

The compound and its related intermediates are useful for further selective derivation on the azetidine and cyclobutane rings. This provides a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems, indicating potential for future research and development in this area.

Mechanism of Action

Target of Action

Tert-Butyl (3S)-3-hydroxy-1-oxa-6-azaspiro[3.3]heptane-6-carboxylate is a synthetic compound that has been used in the synthesis of pharmaceuticals .

Mode of Action

It’s known that the compound and related intermediates are useful for further selective derivation on the azetidine and cyclobutane rings .

Biochemical Pathways

It’s known that the compound provides a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems .

Result of Action

It’s known that the compound is used in the synthesis of pharmaceuticals such as cns penetrant cxcr2 antagonists for the potential treatment of cns demyelinating .

Action Environment

It’s known that the compound is a reactant used in the synthesis of pharmaceuticals , suggesting that its action may be influenced by the conditions of the synthesis process.